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Compound of Interest

Compound Name: D-Glucose-d4

Cat. No.: B12403840

This technical guide provides an in-depth overview of the safety data for D-Glucose-d4,
compiled for researchers, scientists, and professionals in drug development. The information is
based on available Safety Data Sheets (SDS) and chemical databases for D-Glucose-d4 and
its non-deuterated analog, D-(+)-Glucose.

Chemical Identification and Physical Properties

D-Glucose-d4 is a deuterated form of D-Glucose, where four hydrogen atoms have been
replaced by deuterium. This isotopic labeling is primarily used for tracer studies in metabolic
research and quantitative analysis during drug development.[1][2] While specific safety data for
the deuterated compound is limited, the primary chemical properties and toxicological profile
are considered analogous to the non-deuterated D-(+)-Glucose, with the main difference being
its molecular weight.

Table 1: Physical and Chemical Properties

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b12403840?utm_src=pdf-interest
https://www.benchchem.com/product/b12403840?utm_src=pdf-body
https://www.benchchem.com/product/b12403840?utm_src=pdf-body
https://www.benchchem.com/product/b12403840?utm_src=pdf-body
https://www.medchemexpress.com/d-glucose-d4.html
https://www.invivochem.com/d-glucose-d4-glucose-d4-dextrose-d4.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12403840?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Chemical Formula CeHsD4Os N/A
Molecular Weight 184.18 g/mol [2]

CAS Number 478529-49-6 [2]
Appearance White or colorless solid/powder  [3][4]

] ] 146 °C (a-form), 150 °C (B-
Melting Point [31[5]
form) (for D-Glucose)

o ~ 470 g/L at 20 °C (for D-
Solubility in Water [61[7]
Glucose)

Partition Coefficient (n-
log Pow: -3.24 (for D-Glucose) [7]
octanol/water)

Auto-ignition Temperature Not determined [6]

- Decomposes starting at 188
Decomposition Temperature [3]
°C (for D-Glucose)

Hazard Identification and Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), D-(+)-Glucose is not classified as a hazardous substance.[8][9] Consequently, Safety
Data Sheets for this substance typically show no GHS hazard pictograms, signal words, or
hazard statements.[6][8]

Table 2: GHS Classification for D-(+)-Glucose
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Classification Result Source
o Not a hazardous substance or
GHS Classification ) [9][10]
mixture
Hazard Pictograms None / Void [6][8]
Signal Word None / Void [6][8]
Hazard Statements None / Void [8]

The logical workflow for assessing chemical hazards based on GHS pictograms is illustrated
below. While not applicable to D-Glucose-d4, this process is fundamental for laboratory safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Safety and Handling Guide for D-
Glucose-d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12403840#d-glucose-d4-safety-data-sheet-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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